Cas no 590397-82-3 (2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde)

2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde structure
590397-82-3 structure
Product Name:2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde
CAS No:590397-82-3
MF:C18H12N2O
MW:272.30068397522
CID:851656
Update Time:2023-08-02

2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[g]indole-3-carboxaldehyde,2-(4-pyridinyl)-(9CI)
    • 2-pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde
    • 2-(PYRIDIN-4-YL)-1H-BENZO[G]INDOLE-3-CARBALDEHYDE
    • 2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde
    • Inchi: 1S/C18H12N2O/c21-11-16-15-6-5-12-3-1-2-4-14(12)18(15)20-17(16)13-7-9-19-10-8-13/h1-11,20H
    • InChI Key: YXHJNNQSYXEPSE-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C2C=CN=CC=2)NC2C3C=CC=CC=3C=CC=21

Computed Properties

  • Exact Mass: 272.095
  • Monoisotopic Mass: 272.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
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